Cas no 138143-63-2 (4(1H)-Pyrimidinone, 2-amino-5-bromo-6-phenyl-, monoacetate)

4(1H)-Pyrimidinone, 2-amino-5-bromo-6-phenyl-, monoacetate structure
138143-63-2 structure
Product Name:4(1H)-Pyrimidinone, 2-amino-5-bromo-6-phenyl-, monoacetate
CAS No:138143-63-2
MF:C12H12BrN3O3
MW:326.145981788635
CID:2772598
Update Time:2023-08-07

4(1H)-Pyrimidinone, 2-amino-5-bromo-6-phenyl-, monoacetate Chemical and Physical Properties

Names and Identifiers

    • 4(1H)-Pyrimidinone, 2-amino-5-bromo-6-phenyl-, monoacetate
    • Acetic acid--2-amino-5-bromo-6-phenylpyrimidin-4(1H)-one (1/1)
    • Inchi: 1S/C10H8BrN3O.C2H4O2/c11-7-8(6-4-2-1-3-5-6)13-10(12)14-9(7)15;1-2(3)4/h1-5H,(H3,12,13,14,15);1H3,(H,3,4)
    • InChI Key: GYJZJGOIRUDULY-UHFFFAOYSA-N
    • SMILES: BrC1C(NC(N)=NC=1C1C=CC=CC=1)=O.OC(C)=O

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 374
  • Topological Polar Surface Area: 105
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